Cas no 89001-54-7 (Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester)

• Product Name: Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester
• CAS No: 89001-54-7
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 616635
• PubChem ID: 58066683
• Update Time: 2025-07-14

Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester
• ethyl 2-(bromomethyl)-4-nitrobenzoate
• Ethyl-2-(bromomethyl)-4-nitrobenzoate
• 2-bromomethyl-4-nitro-benzoic acid ethyl ester
• DTXSID20728734
• 89001-54-7
• TVUNJJJIGGBKHX-UHFFFAOYSA-N
• FT-0749430
• SCHEMBL429791

• Inchi： 1S/C10H10BrNO4/c1-2-16-10(13)9-4-3-8(12(14)15)5-7(9)6-11/h3-5H,2,6H2,1H3
• InChI Key： TVUNJJJIGGBKHX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų